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Introduction

1,1,1,2,2-Pentafluoropropane, also known as HFC-245cb, is a hydrofluorocarbon with
applications as a refrigerant and blowing agent. Accurate vapor pressure data is fundamental
to understanding its thermodynamic properties, which is crucial for process design, safety
assessments, and environmental impact modeling. This document provides detailed application
notes and experimental protocols for the precise measurement of the vapor pressure of HFC-
245c¢h.

Experimental Principles

The vapor pressure of a liquid is the pressure exerted by its vapor when the vapor and liquid
phases are in thermodynamic equilibrium in a closed container. This pressure is a function of
temperature; as the temperature increases, the vapor pressure also increases.[1][2][3] Several
methods can be employed to measure vapor pressure, with the static, dynamic, and
ebulliometric (boiling point) methods being the most common.[4][5][6]

Static Method: This method involves placing the degassed substance in a temperature-
controlled, evacuated container and directly measuring the pressure of the vapor in equilibrium
with the liquid.[4][5][7][8] It is a direct and accurate method suitable for a wide range of
pressures.[7]
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Dynamic Method: In the dynamic method, a stream of inert gas is passed through the liquid
sample at a known flow rate, becoming saturated with the vapor of the substance.[6] The
amount of vapor transported is then determined, allowing for the calculation of the vapor
pressure.

Ebulliometric (Boiling Point) Method: This technique determines the boiling temperature of the
liquid at a known external pressure.[5] At the boiling point, the vapor pressure of the liquid
equals the surrounding pressure.[9] By varying the external pressure, a vapor pressure-
temperature curve can be constructed.

For HFC-245ch, the static method is highly suitable due to its volatility and the need for high-
precision measurements.

Experimental Setup and Protocols

I. Static Method for Vapor Pressure Measurement of
HFC-245ch

This protocol outlines the steps for determining the vapor pressure of HFC-245ch using the
static method. The apparatus is designed for accurate measurements over a range of
temperatures.

A. Materials and Apparatus

HFC-245ch Sample: High purity (>99.5%)

o Equilibrium Cell: A thermostated vessel of known volume, capable of withstanding the
expected pressures.

o Pressure Transducer: A calibrated, high-accuracy pressure sensor suitable for the expected
pressure range of HFC-245cb.[2][10]

o Temperature Control System: A constant temperature bath or oven capable of maintaining
the equilibrium cell at a stable temperature with high precision (e.g., £0.01 K).[3]

e Vacuum System: A vacuum pump capable of evacuating the system to a low pressure (e.g.,
< 0.1 Pa) to remove air and other non-condensable gases.[11]
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» Valves and Tubing: High-vacuum, leak-tight valves and stainless steel tubing to connect the
components.

o Data Acquisition System: A computer-based system to record temperature and pressure
readings.

B. Experimental Workflow Diagram (Static Method)

System Preparation

w% Degas Sample 3 Introduce Sample e
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Caption: Workflow for static vapor pressure measurement.
C. Detailed Protocol

o System Assembly and Leak Check: Assemble the apparatus as shown in the conceptual
diagram. Ensure all connections are secure and leak-tight. Use a helium leak detector to
verify the integrity of the system.

» Evacuation: Open the appropriate valves and evacuate the entire system, including the
equilibrium cell and connecting lines, using the vacuum pump.[7] Continue evacuation until a
stable, low pressure is achieved.

o Sample Degassing: To remove any dissolved non-condensable gases from the HFC-245cb
sample, multiple freeze-pump-thaw cycles are recommended. This involves freezing the
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sample with liquid nitrogen, evacuating the headspace, and then allowing it to thaw. Repeat
this process at least three times.

o Sample Introduction: Carefully introduce a small, precisely known amount of the degassed
HFC-245ch sample into the equilibrium cell. The amount should be sufficient to ensure both
liquid and vapor phases are present at all measurement temperatures.

o Temperature Setting and Equilibration: Set the desired temperature on the constant
temperature bath. Allow sufficient time for the system to reach thermal equilibrium, where the
temperature of the sample and the cell are uniform and stable.

e Pressure Measurement: Once the system has reached both thermal and phase equilibrium
(indicated by a stable pressure reading), record the vapor pressure from the pressure
transducer.

o Data Recording: Record the stabilized temperature and pressure values using the data
acquisition system.

o Varying Temperature: Increment the temperature to the next desired setpoint and repeat
steps 5-7. It is advisable to perform measurements at both increasing and decreasing
temperature intervals to check for hysteresis.

o Data Analysis: Plot the measured vapor pressure as a function of temperature. The data can
be fitted to a suitable vapor pressure equation, such as the Antoine or Wagner equation, to
allow for interpolation and extrapolation.

Data Presentation

The following table summarizes experimentally determined vapor pressure data for HFC-245cb
at various temperatures.
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Temperature (°C) Temperature (K) Vapor Pressure (kPa)
7.05 280.20 263.64
10.13 283.28 292.64
15.05 288.20 343.97
20.03 293.18 401.63
25.05 298.20 467.63
30.04 303.19 540.62
35.12 308.27 623.95
40.14 313.29 715.27
45.37 318.52 820.27

Data sourced from available literature.[12]

Logical Relationship of Vapor Pressure
Measurement

The following diagram illustrates the key relationships and dependencies in the experimental
determination of vapor pressure.
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Caption: Key factors in vapor pressure determination.

Conclusion

The accurate measurement of the vapor pressure of HFC-245cb is essential for its effective
and safe use. The static method, when performed with a carefully constructed apparatus and a
rigorous protocol, provides reliable and high-precision data. The provided protocols and data
serve as a valuable resource for researchers and professionals working with this compound. It
is crucial to ensure proper system calibration, sample purity, and thorough degassing to
minimize experimental errors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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